Cas no 2580233-72-1 (tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate)

Tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate is a heterocyclic compound featuring a fused pyrrolopyridine core with a tert-butyl ester functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The tert-butyl ester moiety enhances stability and facilitates selective deprotection under mild conditions, offering versatility in downstream modifications. Its rigid bicyclic framework contributes to stereochemical control in complex molecule assembly. The compound’s solubility in common organic solvents further simplifies handling in multistep reactions. These attributes make it a practical building block for developing bioactive molecules, including kinase inhibitors and other nitrogen-containing heterocycles.
tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate structure
2580233-72-1 structure
Product name:tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate
CAS No:2580233-72-1
MF:C12H16N2O2
MW:220.267642974854
CID:5662838
PubChem ID:151519028

tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
    • EN300-27727652
    • 2580233-72-1
    • tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate
    • Inchi: 1S/C12H16N2O2/c1-12(2,3)16-11(15)9-4-8-5-13-7-10(8)14-6-9/h4,6,13H,5,7H2,1-3H3
    • InChI Key: PUBSWXPBMPDYJL-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC2CNCC=2C=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 220.121177757g/mol
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2Ų
  • XLogP3: 0.7

tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27727652-10g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
10g
$6205.0 2023-09-10
Enamine
EN300-27727652-0.05g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
0.05g
$1212.0 2023-09-10
Enamine
EN300-27727652-0.5g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
0.5g
$1385.0 2023-09-10
Enamine
EN300-27727652-0.1g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
0.1g
$1269.0 2023-09-10
Enamine
EN300-27727652-0.25g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
0.25g
$1328.0 2023-09-10
Enamine
EN300-27727652-1.0g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
1g
$1543.0 2023-05-25
Enamine
EN300-27727652-2.5g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
2.5g
$2828.0 2023-09-10
Enamine
EN300-27727652-10.0g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
10g
$6635.0 2023-05-25
Enamine
EN300-27727652-1g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
1g
$1442.0 2023-09-10
Enamine
EN300-27727652-5.0g
tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
2580233-72-1
5g
$4475.0 2023-05-25

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